N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-2-fluorobenzamide

• IUPAC Name: N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C16H13FN4O3/c1-20-13-12(15(23)21(2)16(20)24)11(7-8-18-13)19-14(22)9-5-3-4-6-10(9)17/h3-8H,1-2H3,(H,18,19,22)
• InChI Key: ZETUOSWQCPIWJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H13FN4O3
• Molecular Weight: 328.30 g/mol

Description

N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C16H13FN4O3 and its molecular weight is 328.303. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal Stability Studies

Salih and Al-Sammerrai (1986) conducted a study on derivatives of 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine, focusing on their thermal stability. They observed the thermal decomposition patterns of these compounds under different atmospheric conditions, providing insights into their stability at elevated temperatures (Salih & Al-Sammerrai, 1986).

Synthesis and Anticonvulsant/Antidepressant Activities

Zhang et al. (2016) explored the synthesis of pyrido[2,3-d]pyrimidine derivatives as potential anticonvulsants and antidepressants. They evaluated these compounds' pharmacological activities, finding that certain derivatives showed significant efficacy compared to reference drugs (Zhang et al., 2016).

Polyamide Synthesis

Hattori and Kinoshita (1979) synthesized polyamides containing derivatives of 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine. These polyamides were found to have varying molecular weights and solubility in different solvents, contributing to the development of new materials (Hattori & Kinoshita, 1979).

Antiviral Research

El‐Sayed, Ramiz, and Abdel-Rahman (2009) investigated the antiviral properties of certain pyrazolo[3,4-d]pyrimidine derivatives. Their research indicated that these compounds showed moderate to high activities against hepatitis B virus, suggesting their potential in antiviral therapy (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).

Recyclable Acylating Reagent Development

Nicewonger et al. (2002) developed a novel solid-phase acylating reagent based on a 1,3-dimethyl-2,4-dioxo-5-substituted-1,3-dihydropyrido[2,3-d]pyrimidine derivative. They demonstrated its effectiveness for acylating primary and secondary amines, opening up new avenues in organic synthesis (Nicewonger et al., 2002).

Inhibitor Research

Nishio et al. (2011) identified a pyrido[2,3-d]pyrimidine derivative as a potent and orally active DPP-4 inhibitor. This compound demonstrated excellent selectivity and efficacy in vivo, indicating its potential in treating metabolic disorders (Nishio et al., 2011).

Anticancer Drug Development

Azas et al. (2003) explored the synthesis of highly conjugated pyrimidine-2,4-dione derivatives and assessed their antiparasitic activities. These derivatives were found to have potential as leads in developing new anticancer drugs, highlighting the versatility of these compounds in medicinal chemistry (Azas et al., 2003).